Cas no 5676-72-2 (Carbonic acid, bis(3-nitrophenyl) ester)

• Product name: Carbonic acid, bis(3-nitrophenyl) ester
• CAS No: 5676-72-2
• MF: C₁₃H₈N₂O₇
• MW: 304.21182
• CID: 347869
• PubChem ID: 13005647

Carbonic acid, bis(3-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, bis(3-nitrophenyl) ester
• bis(3-nitrophenyl) carbonate
• DTXSID50514864
• 3-nitrophenylcarbonate
• 5676-72-2
• SCHEMBL2955782

• Inchi： InChI=1S/C13H8N2O7/c16-13(21-11-5-1-3-9(7-11)14(17)18)22-12-6-2-4-10(8-12)15(19)20/h1-8H
• InChI Key： GDOLZIOIEBBPMT-UHFFFAOYSA-N
• SMILES： C(=O)(OC1C=CC=C([N+]([O-])=O)C=1)OC1C=CC=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 304.03314
• Monoisotopic Mass: 304.03315060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.81